Cas no 2297817-71-9 (Ethyl 5-amino-2-methylthiophene-3-carboxylate)

• Product Name: Ethyl 5-amino-2-methylthiophene-3-carboxylate
• CAS No: 2297817-71-9
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 6236756
• PubChem ID: 140982850
• Update Time: 2025-06-08

Ethyl 5-amino-2-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-4064390
• ethyl 5-amino-2-methylthiophene-3-carboxylate
• 2297817-71-9
• Ethyl 5-amino-2-methylthiophene-3-carboxylate

• Inchi： 1S/C8H11NO2S/c1-3-11-8(10)6-4-7(9)12-5(6)2/h4H,3,9H2,1-2H3
• InChI Key： HIGRAZUASOOFRU-UHFFFAOYSA-N
• SMILES： S1C(=CC(C(=O)OCC)=C1C)N

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80.6Ų

Additional information on Ethyl 5-amino-2-methylthiophene-3-carboxylate

Ethyl 5-amino-2-methylthiophene-3-carboxylate (CAS No. 2297817-71-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-amino-2-methylthiophene-3-carboxylate (CAS No. 2297817-71-9) is a significant compound in the realm of pharmaceutical chemistry, serving as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural framework, featuring a thiophene ring substituted with amino and carboxylate functionalities, makes it a versatile building block for drug development. This article delves into the compound's chemical properties, synthetic pathways, and its emerging applications in medicinal chemistry, particularly in the design of novel therapeutic agents.

The molecular structure of Ethyl 5-amino-2-methylthiophene-3-carboxylate comprises a thiophene core, which is a five-membered heterocyclic aromatic ring containing sulfur. This core is further functionalized with an amino group at the 5-position and a carboxylate ester at the 3-position, along with a methyl group at the 2-position. Such a configuration imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for further derivatization. The presence of both basic (amino) and acidic (carboxylate) groups allows for diverse chemical modifications, enabling chemists to tailor its pharmacological profile for specific therapeutic applications.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Thiophenes and their analogs have been extensively studied for their potential as antimicrobial, antifungal, anti-inflammatory, and anticancer agents. The5-amino-2-methylthiophene-3-carboxylate scaffold has emerged as a particularly promising structure in this context. For instance, studies have demonstrated that derivatives of this compound exhibit significant inhibitory effects on various enzymes and receptors implicated in human diseases. Theaminogroup serves as a handle for further functionalization via reductive amination or coupling reactions, while thecarboxylate estercan be hydrolyzed to yield a free carboxylic acid or converted into other functional groups such as amides or esters.

The synthesis ofEthyl 5-amino-2-methylthiophene-3-carboxylatetypically involves multi-step organic transformations starting from commercially available precursors. One common approach begins with the bromination of thiophene to introduce a reactive site at the desired position, followed by nucleophilic substitution with an amine to install the5-aminogroup. Subsequent functionalization at the 3-position can be achieved through esterification or carboxylation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional substituents with high precision. These methods ensure high yields and purity, which are critical for pharmaceutical applications where impurities can compromise efficacy and safety.

The utility ofEthyl 5-amino-2-methylthiophene-3-carboxylateas an intermediate has been highlighted in several recent research publications. For example, a study published in the Journal of Medicinal Chemistry described its use in the synthesis of novel thiophene-based kinase inhibitors. These inhibitors target aberrant signaling pathways involved in cancer growth and have shown promising preclinical results. Another study explored its incorporation into nonsteroidal anti-inflammatory drug (NSAID) analogs, demonstrating improved binding affinity to cyclooxygenase enzymes compared to conventional NSAIDs. These findings underscore the compound's potential as a lead structure for drug discovery efforts.

Themethylgroup at the 2-position of the thiophene ring plays a critical role in determining the overall pharmacokinetic properties of derivatives derived from this intermediate. The presence of this substituent can influence solubility, metabolic stability, and binding interactions with biological targets. Computational modeling studies have been instrumental in understanding these effects by predicting how different substituents influence molecular interactions. By leveraging such insights, medicinal chemists can optimizeEthyl 5-amino-2-methylthiophene-3-carboxylate-based molecules for better pharmacological profiles.

In addition to its role as an intermediate in drug synthesis,Ethyl 5-amino-2-methylthiophene-3-carboxylatehas found applications in materials science and agrochemical research. Its ability to undergo diverse chemical modifications makes it a valuable precursor for designing novel materials with specific electronic properties or biological activities. For instance, researchers have explored its use in synthesizing conductive polymers or organic semiconductors due to the conjugated system provided by the thiophene ring. Similarly, derivatives of this compound have shown potential as bioactive agents against plant pathogens, highlighting its versatility beyond pharmaceutical applications.

The future prospects forEthyl 5-amino-2-methylthiophene-3-carboxylateare bright given its structural versatility and broad range of biological activities. Ongoing research efforts are focused on expanding its synthetic toolkit to enable more efficient and scalable production methods. Additionally, there is increasing interest in exploring its derivatives using high-throughput screening techniques to identify new lead compounds for therapeutic development. Collaborative efforts between academia and industry are likely to accelerate progress by combining expertise in synthetic chemistry with computational biology and pharmacology.

In conclusion,Ethyl 5-amino-2-methylthiophene-3-carboxylate(CAS No.2297817-71-9) represents a valuable intermediate in modern pharmaceutical synthesis. Its unique structural features enable diverse chemical modifications, making it instrumental in designing novel therapeutic agents targeting various human diseases. With continued advancements in synthetic methodologies and computational tools, this compound is poised to play an even greater role in drug discovery and development efforts worldwide.